Cas no 105338-50-9 (3-(2-methoxyphenyl)pentanedioic acid)

• Product Name: 3-(2-methoxyphenyl)pentanedioic acid
• CAS No: 105338-50-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 2874607
• PubChem ID: 10331751
• Update Time: 2025-09-23

3-(2-methoxyphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)pentanedioic Acid
• 3-(2-methoxy-phenyl)-glutaric acid
• D96372
• 105338-50-9
• SCHEMBL18150761
• MFCD19354937
• EN300-1847291
• 3-(2-methoxyphenyl)pentanedioic acid

• Inchi： 1S/C12H14O5/c1-17-10-5-3-2-4-9(10)8(6-11(13)14)7-12(15)16/h2-5,8H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： KKGCYFJUMQOCIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids